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Compound of Interest

Compound Name: Anticancer agent 168

Cat. No.: B12372841

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to evaluate the efficacy of
Anticancer Agent 168 (compound d16), a potent DNA2 nuclease inhibitor. This agent has
demonstrated significant anticancer activities, particularly in cancer cells with mutant p53, by
inducing S-phase cell cycle arrest and apoptosis.

Mechanism of Action at a Glance

Anticancer Agent 168 (d16) is a small molecule inhibitor of DNA2, a key enzyme involved in
DNA replication and repair.[1][2] By inhibiting DNA2, agent 168 disrupts these critical cellular
processes, leading to an accumulation of DNA damage. This triggers cell cycle arrest, primarily
in the S-phase, and subsequently induces programmed cell death (apoptosis).[1][2] This
mechanism is particularly effective in cancer cells harboring mutant p53, creating a synthetic
lethal interaction.
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(Seed cells in 96-well plate)

'

Gdd serial dilutions of Agent 168)

'

Incubate for 72 hours) Geed cells in white-walled 96-well plate)
: ;
Add MTT reagent Treat with Agent 168
: ;
Incubate for 1 hour Add Caspase-Glo 3/7 Reagent
: ;
Remove medium, add DMSO Incubate for 1-2 hours
: ;
Measure absorbance at 490 nm Measure luminescence
: ;
Calculate 1C50 Calculate fold change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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